Cas no 1215206-71-5 (5-Cyano-1-cyclohexylbenzoimidazole)

• Product Name: 5-Cyano-1-cyclohexylbenzoimidazole
• CAS No: 1215206-71-5
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• MDL: MFCD15143577
• CID: 856349
• PubChem ID: 53216944
• Update Time: 2025-10-28

5-Cyano-1-cyclohexylbenzoimidazole Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-1H-benzo[d]imidazole-5-carbonitrile
• 5-Cyano-1-cyclohexylbenzoimidazole
• 1-cyclohexyl-1H-1,3-benzodiazole-5-carbonitrile
• 1215206-71-5
• 1H-Benzimidazole-5-carbonitrile, 1-cyclohexyl-
• AKOS015836395
• 1-cyclohexylbenzimidazole-5-carbonitrile
• 1-Cyclohexyl-1H-benzimidazole-5-carbonitrile
• 1-CYCLOHEXYL-1,3-BENZODIAZOLE-5-CARBONITRILE
• MFCD15143577
• BS-21026
• DTXSID50682072
• CS-0442555
• DB-368650

• MDL： MFCD15143577
• Inchi： 1S/C14H15N3/c15-9-11-6-7-14-13(8-11)16-10-17(14)12-4-2-1-3-5-12/h6-8,10,12H,1-5H2
• InChI Key： DURWCXWCURBKLM-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=C(C#N)C=CC1=2)C1CCCCC1

Computed Properties

• Exact Mass: 225.12700
• Monoisotopic Mass: 225.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61000
• LogP: 3.41318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Cyano-1-cyclohexylbenzoimidazole

5-Cyano-1-cyclohexylbenzoimidazole (CAS No. 1215206-71-5): An Overview of a Promising Compound in Pharmaceutical Research

5-Cyano-1-cyclohexylbenzoimidazole (CAS No. 1215206-71-5) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure: 5-Cyano-1-cyclohexylbenzoimidazole is a member of the benzoimidazole family, characterized by a benzene ring fused to an imidazole ring. The presence of a cyano group at the 5-position and a cyclohexyl substituent at the 1-position imparts distinct chemical properties to this compound. The cyano group is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The cyclohexyl substituent, on the other hand, adds steric bulk and hydrophobicity, which can affect the compound's solubility and biological activity.

Synthesis Methods: The synthesis of 5-Cyano-1-cyclohexylbenzoimidazole has been explored using various methodologies. One common approach involves the condensation of 2-amino-4-cyanobenzonitrile with cyclohexylamine in the presence of an acid catalyst. This method typically yields high purity products with good yields. Another approach involves the cyclization of N-cyclohexyl-2-(cyanomethyl)benzamide using a dehydrating agent such as phosphorus oxychloride or thionyl chloride. These synthetic routes have been optimized to enhance efficiency and reduce by-product formation.

Biological Activities: Recent studies have highlighted the potential therapeutic applications of 5-Cyano-1-cyclohexylbenzoimidazole. One area of significant interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to inhibit certain kinases, which are key targets in cancer therapy. Additionally, 5-Cyano-1-cyclohexylbenzoimidazole has demonstrated anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines. These findings suggest that this compound could be a valuable lead for developing new drugs targeting inflammatory diseases and cancer.

Clinical Trials and Research Developments: Several preclinical studies have evaluated the safety and efficacy of 5-Cyano-1-cyclohexylbenzoimidazole. In vitro assays have demonstrated its potent inhibitory effects on target enzymes at low micromolar concentrations. Animal models have further confirmed its therapeutic potential, showing significant reductions in tumor growth and inflammation without major adverse effects. These promising results have paved the way for early-stage clinical trials to assess its safety and efficacy in human subjects.

Mechanisms of Action: The biological activities of 5-Cyano-1-cyclohexylbenzoimidazole are attributed to its ability to interact with specific protein targets. For example, it has been shown to bind to and inhibit certain kinases involved in cell signaling pathways that promote tumor growth and survival. Additionally, it can modulate the expression of genes associated with inflammation, thereby reducing the production of pro-inflammatory cytokines. Understanding these mechanisms is crucial for optimizing the compound's therapeutic potential and developing effective drug formulations.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 5-Cyano-1-cyclohexylbenzoimidazole holds great promise for advancing our understanding of its therapeutic applications. Future studies will focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring combination therapies with other drugs to achieve synergistic effects. As more clinical data becomes available, it is expected that this compound will play a significant role in the development of new treatments for various diseases.